1-benzoyl-4-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperazine

• IUPAC Name: 1-(4-benzoylpiperazin-1-yl)-2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C27H25N5O2S/c33-24(30-16-18-31(19-17-30)26(34)22-12-6-2-7-13-22)20-35-27-29-28-25(21-10-4-1-5-11-21)32(27)23-14-8-3-9-15-23/h1-15H,16-20H2
• InChI Key: CHGJPBDCOROFJN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CC=C4)C(=O)C5=CC=CC=C5
• Molecular Formula: C27H25N5O2S
• Molecular Weight: 483.6 g/mol

Description

1,2,4-Triazole is a class of heterocyclic compounds that contain a five-membered ring with two nitrogen atoms and three carbon atoms. They are known for their wide range of chemical and biological properties and are a key component in many pharmaceutical drugs.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of thiosemicarbazides with α-haloketones. The exact synthesis process for your specific compound would depend on the starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives can be analyzed using techniques like NMR and MS analysis. The exact structure of your specific compound would need to be determined experimentally.

Chemical Reactions Analysis

1,2,4-Triazole derivatives can participate in a variety of chemical reactions, thanks to the presence of multiple reactive sites in their structure. The exact reactions that your specific compound can undergo would depend on its structure and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary widely depending on their structure. For example, they are generally soluble in polar solvents due to the presence of polar functional groups.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary widely depending on their structure and the biological target. Some derivatives have shown potent inhibitory activities against certain cancer cell lines.

Safety and Hazards

The safety and hazards of 1,2,4-triazole derivatives can vary widely depending on their structure. Some derivatives are used in pharmaceutical drugs and have been thoroughly tested for safety.

Future Directions

The future directions for research on 1,2,4-triazole derivatives could include the design and development of more selective and potent molecules for various therapeutic applications.